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Compound of Interest

Compound Name: Centhaquine citrate

CAS No.: 1480809-77-5

Cat. No.: B10860230

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Centhaquine citrate, a resuscitative agent for hypovolemic shock.[1][2]

Adherence to these procedures is critical to mitigate risks and ensure proper disposal.

I. Personal Protective Equipment (PPE) and Hazard
Mitigation
Centhaquine citrate is classified as causing skin and serious eye irritation.[3][4] It may also

cause long-lasting harmful effects to aquatic life.[3][4] Therefore, stringent adherence to PPE

protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile rubber) inspected

prior to use.[5]

To prevent skin contact and

irritation.[3][4]

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

larger quantities.[3][4]

To protect against splashes

and eye irritation.[3][4]

Skin and Body Protection

Laboratory coat. Fire/flame

resistant and impervious

clothing should be worn where

necessary.[5]

To protect skin from accidental

contact.

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded or irritation

is experienced.[5]

To prevent inhalation of dust or

aerosols.[5]

II. Standard Operating Procedures for Handling
Safe handling practices are crucial to minimize exposure and prevent contamination.

A. General Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[5]

Prevent the formation of dust and aerosols.[5]

Wash hands thoroughly after handling.[3][4]

B. Reconstitution for Experimental Use:

Centhaquine citrate is typically a lyophilized powder that requires reconstitution.[6]
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For clinical and preclinical studies, it is often reconstituted with 0.9% w/v Sodium Chloride

Injection I.P.[6][7]

A common therapeutic dose is 0.01 mg/kg of body weight, administered as an intravenous

infusion.[6][7][8]

Always use a freshly reconstituted solution.[7]

Experimental Workflow for Reconstitution:
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Preparation

Reconstitution

Administration

Gather Materials:
- Centhaquine citrate vial

- 0.9% Sodium Chloride Injection I.P.
- Sterile syringe and needle

- Appropriate PPE

Reconstitute the lyophilized powder
with a specified volume of saline

(e.g., 10 mL).

Proceed

Calculate the required volume
based on the subject's body weight

(0.01 mg/kg).

Withdraw the calculated volume and
add to a final volume of normal saline

(e.g., 100 mL).

Administer the final solution as an
intravenous infusion over a specified time

(e.g., 1 hour).

Click to download full resolution via product page

Caption: Workflow for the reconstitution and preparation of Centhaquine citrate for infusion.
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III. Emergency and Disposal Protocols
Immediate and appropriate responses to emergencies and proper disposal are critical for

safety and environmental protection.

A. Emergency First Aid Measures:

Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.[3][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]

B. Spill Management:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in Section I.

Prevent further leakage or spillage if it is safe to do so.[5]

Avoid dust formation.[5]
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Pick up the spilled material mechanically and place it in a suitable, labeled container for

disposal.

C. Disposal Plan:

Dispose of unused Centhaquine citrate and its container in accordance with local, state,

and federal regulations.[3]

Do not release into the environment.[3][4] Contaminated packaging should be disposed of as

unused product.

Logical Flow for Emergency Response:

Exposure Event

Assess the type of exposure
(Inhalation, Skin, Eye, Ingestion)

Follow Specific First Aid Protocol

Remove contaminated clothing
and wash affected areaSeek Medical Attention

Report the incident to the
lab supervisor and safety officer

Click to download full resolution via product page

Caption: Logical steps for responding to an accidental exposure to Centhaquine citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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